1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(4-ethoxyphenyl)ethanone

• IUPAC Name: 1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(4-ethoxyphenyl)ethanone
• InChI: InChI=1S/C20H22N2O2S/c1-2-24-18-10-8-16(9-11-18)14-19(23)22-13-12-21-20(22)25-15-17-6-4-3-5-7-17/h3-11H,2,12-15H2,1H3
• InChI Key: JRDLGAYPNLVONM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN=C2SCC3=CC=CC=C3
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(4-ethoxyphenyl)ethanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Microwave-mediated Synthesis of Heterocycles

One study focused on the efficient, microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles. This approach yielded novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives through reactions with appropriate aminopyrazoles and aminotriazoles. These compounds were utilized as reactive synthons for constructing various heterocycles pendent to benzothiazole and benzimidazole ring systems, demonstrating the versatility of these heterocycles in synthetic organic chemistry (Darweesh et al., 2016).

Anticancer Activity of Benzimidazole Compounds

Another area of research involves the synthesis of substituted benzimidazole compounds and their evaluation for anticancer activity. One such compound exhibited notable growth inhibition against 60 cancer cell lines, demonstrating the potential of benzimidazole scaffolds as templates for developing novel anticancer agents (Rashid et al., 2014).

Antimicrobial Activity of Heterocyclic Compounds

Research on the synthesis and antimicrobial activity of some heterocyclic compounds bearing benzimidazole and pyrazoline motifs has yielded compounds with significant activity against various microorganisms. This study underscores the potential of these compounds in developing new antimicrobial agents (Desai et al., 2017).

Novel Aromatic Polyimides

The synthesis and characterization of novel aromatic polyimides derived from benzimidazole and related compounds highlight their potential applications in materials science. These polymers exhibit good solubility, thermal stability, and specific properties that could be beneficial for various industrial applications (Butt et al., 2005).